2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine

Kinase Inhibition CDK2/CDK9 Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H15ClN2S
Molecular Weight 254.78 g/mol
Cat. No. B13618119
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine
Molecular FormulaC12H15ClN2S
Molecular Weight254.78 g/mol
Structural Identifiers
SMILESCCC1=CC2=C(S1)N=C(N=C2Cl)C(C)CC
InChIInChI=1S/C12H15ClN2S/c1-4-7(3)11-14-10(13)9-6-8(5-2)16-12(9)15-11/h6-7H,4-5H2,1-3H3
InChIKeySBMFSEMGTWQBRZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine: Identity & Sourcing


2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine (CAS 1340221-66-0, MF: C₁₂H₁₅ClN₂S, MW: 254.78 g/mol) is a polysubstituted thieno[2,3-d]pyrimidine derivative featuring a chiral sec-butyl group at the 2-position, a chlorine atom at the 4-position, and an ethyl group at the 6-position of the fused heterocyclic core . This core scaffold is structurally analogous to purines and has been extensively explored in kinase inhibitor and agrochemical patent families, including thieno[2,3-d]pyrimidine-based herbicides (e.g., US20070010402A1) and fungicides (e.g., EP2078721B1) [1][2]. Commercially, the compound is offered at purities of 97–98% by multiple vendors, though catalog availability can be intermittent and may require custom synthesis for larger quantities .

Chiral sec-butyl enables enantioselective SAR
4-Chloro handle for SNAr library expansion
Thieno[2,3-d]pyrimidine core for kinase & agrochemical screening

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine vs. Isopropyl & n-Butyl Analogs


Within the 4-chloro-6-ethylthieno[2,3-d]pyrimidine series, the nature of the 2-alkyl substituent critically governs both reactivity and potential biological recognition. The target compound bears a sec-butyl group (1-methylpropyl) that introduces a chiral center absent in the symmetrical isopropyl (CAS 502649-07-2) or the linear n-butyl (CAS 1515489-90-3) analogs [1]. This branching pattern and the resulting stereochemistry can lead to differential binding interactions; for instance, the isopropyl analog has been specifically cited for nanomolar CDK2/CDK9 inhibition, attributed to optimal hydrophobic interactions within the ATP-binding pocket [2]. Additionally, the 4-chloro substituent serves as a universal reactive handle for nucleophilic aromatic substitution (SNAr), but the steric environment imposed by the sec-butyl group at C2 can influence the kinetics of subsequent derivatization, impacting yield and purity profiles when generating focused libraries for lead optimization [3]. Substituting a generic alkyl-thienopyrimidine building block risks altering both the intended biological profile and the synthetic efficiency of downstream chemistry.

Target Feature
Chiral sec-butyl center enables stereochemical exploration
Substitution Risk
Achiral isopropyl or n-butyl analogs cannot address chiral SAR and may shift binding profiles
Target Feature
Steric bulk at C2 influences SNAr kinetics at C4-Cl
Substitution Risk
Less hindered 2-alkyl analogs may alter reaction rates and product profiles in library synthesis

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine Differentiation Evidence


Chiral sec-Butyl vs. Achiral Isopropyl in Kinase Inhibition

The target compound's sec-butyl group introduces a chiral center (C2 position), distinguishing it from the achiral isopropyl analog (CAS 502649-07-2). Patent and vendor literature indicate that the isopropyl analog achieves nanomolar inhibition of CDK2 and CDK9, with molecular docking highlighting the critical role of the 2-alkyl group in ATP-binding pocket occupancy [1]. The sec-butyl enantiomers could therefore exhibit differential potency or selectivity profiles compared to the isopropyl derivative, which is valuable for exploring chiral SAR. However, direct comparative IC₅₀ data for the target compound against these specific kinases are not publicly available in peer-reviewed literature at this time.

Chiral vs Achiral Binding
Reported
Target: sec-butyl (chiral); Comparator: isopropyl analog reported with nanomolar CDK2/CDK9 inhibition (exact IC₅₀ not publicly specified)
Enables chiral SAR exploration not possible with achiral analog
Direct comparative data for target compound not publicly available
Kinase Inhibition CDK2/CDK9 Structure-Activity Relationship Chirality

Lipophilicity Across Butyl Isomers

Predicted logP values for closely related 4-chloro-2-alkylthieno[2,3-d]pyrimidines illustrate the sensitivity of lipophilicity to alkyl branching. The isobutyl analog 4-chloro-2-(2-methylpropyl)thieno[2,3-d]pyrimidine has a calculated logP of 3.2 ± 0.3 and an estimated aqueous solubility of 0.12 mg/mL . The sec-butyl group, having a different branching pattern (sec-butyl vs. isobutyl), is expected to modulate both logP and solubility within a comparable range, but with subtle differences that can influence membrane permeability, metabolic stability, and off-target binding. Although direct logP data for the target sec-butyl compound are not yet reported, the structural isomerism allows medicinal chemists to fine-tune these properties systematically.

Lipophilicity Branching Effect
Data to verify
Predicted logP of isobutyl analog: 3.2; aqueous solubility 0.12 mg/mL. Sec-butyl expected to modulate logP within comparable range.
Supports logP fine-tuning across butyl isomers
In silico prediction; direct data for target not reported
Lipophilicity logP Drug-likeness Isobutyl analog

6-Ethyl vs. 5,6-Dimethyl Thienopyrimidine Substitution

The 2-(sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine (CAS 1340221-66-0) differs from the 5,6-dimethyl analog 2-(sec-butyl)-4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (CAS 1343393-28-1) solely by the substitution pattern on the thiophene ring . Patent literature on thieno[2,3-d]pyrimidine herbicides (e.g., US20070010402A1) demonstrates that variations in the thiophene ring substitution significantly affect herbicidal potency and crop selectivity [1]. The 6-ethyl group provides a specific steric and electronic profile distinct from the 5,6-dimethyl pattern, which can alter the compound's interaction with plant or fungal target sites. This structural nuance is critical for agrochemical lead optimization programs that have already validated the sec-butyl-thienopyrimidine scaffold.

Thiophene Substitution Pattern
Class-level inference
Target: 6-ethyl substitution; Comparator: 5,6-dimethyl analog (CAS 1343393-28-1). Different herbicidal/fungicidal profile expected based on patent scaffold.
May confer distinct agrochemical profile for SAR
Quantitative activity data not publicly available
6-Ethyl substitution 5,6-Dimethyl analog Herbicidal activity Structure-Activity Relationship

Steric Effect of 2-sec-Butyl on 4-Chloro Reactivity

The 4-chloro substituent on thieno[2,3-d]pyrimidines is a well-established leaving group for nucleophilic aromatic substitution (SNAr) with amines, alkoxides, and thiols, enabling rapid generation of 4-substituted derivative libraries [1]. The presence of the sec-butyl group at the 2-position introduces steric bulk proximal to the reactive C4 center, which can modulate the rate and regioselectivity of displacement reactions compared to analogs with smaller 2-substituents (e.g., 2-ethyl or 2-isopropyl) [2]. This steric differentiation is important for optimizing synthetic routes where selective monofunctionalization is required, avoiding unwanted side reactions that may occur with less hindered analogs.

Steric Effect on Reactivity
Class-level inference
Sec-butyl bulk at C2 may slow nucleophilic aromatic substitution at C4-Cl relative to smaller 2-alkyl analogs (ethyl, isopropyl).
May improve selectivity in library synthesis
Reaction kinetics not quantitatively published
Nucleophilic Aromatic Substitution SNAr Building Block Derivatization

Commercial Purity Grades Across Vendors

The target compound is commercially available at two primary purity grades: 97% (AKSci, Cat. 7700EL) and 98% (Leyan, Cat. 1367404) . Both vendors specify a molecular formula of C₁₂H₁₅ClN₂S and molecular weight of 254.78 g/mol. No MDL number is currently assigned. The 1% purity difference, while modest, can be significant for applications requiring high batch-to-batch reproducibility, such as fragment-based screening or late-stage functionalization where trace impurities may interfere with catalysis or lead to spurious biological results. Researchers should request certificates of analysis (CoA) to verify actual purity and impurity profiles before committing to large-scale procurement.

Commercial Purity Grades
Source review
97% (AKSci) to 98% (Leyan); comparable purity to n-butyl isomer from same vendor.
Batch CoA verification recommended
Nominal 1% difference; impurity profiles unreported
Purity Quality Control Sourcing Vendor Comparison

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine: Optimal Use Cases


Chiral Lead Optimization for Kinase Inhibitors

The chiral sec-butyl group makes this compound a valuable scaffold for exploring enantioselective kinase inhibition. Medicinal chemistry teams targeting CDK, B-Raf, or other kinases can use this building block to synthesize enantiomerically enriched derivatives, comparing their activity to the achiral isopropyl analog which has demonstrated nanomolar CDK2/CDK9 inhibition [1]. Downstream SNAr at the C4-Cl position enables rapid library expansion for SAR studies.

Herbicide & Fungicide Lead Generation

The thieno[2,3-d]pyrimidine core is a recognized scaffold in herbicide patents (US20070010402A1) and fungicide patents (EP2078721B1) [1][2]. The 6-ethyl substitution pattern, combined with a chiral sec-butyl group, offers a distinct chemotype for screening against resistant weed or fungal strains. This compound can serve as a key intermediate for synthesizing a focused library of agrochemical candidates.

Synthetic Methodology for Hindered SNAr

The steric interaction between the C2 sec-butyl group and the reactive C4-Cl center provides a useful model system for studying steric effects in nucleophilic aromatic substitution reactions on fused heterocycles. Organic chemists developing new catalytic or microwave-assisted methods can use this compound as a benchmark substrate, comparing reaction rates and selectivity against less hindered analogs such as 4-chloro-2-ethylthieno[2,3-d]pyrimidine [1].

Physicochemical Fine-Tuning in Drug Discovery

For drug discovery programs requiring precise control of lipophilicity, the sec-butyl group provides a distinct branching pattern compared to n-butyl and isobutyl isomers. Predicted logP values for the isomeric butyl analogs fall in the range of 3.0–3.5 [1], and the sec-butyl variant is expected to offer a differentiated profile that can be exploited to optimize membrane permeability and metabolic stability without altering the core pharmacophore.

Application
Selection Property
Validation Focus
Chiral Kinase Inhibitor SAR
Sec-butyl chirality for enantiomer libraries
Enantiomer-specific activity comparison
Agrochemical Lead Discovery
6‑ethyl thienopyrimidine core
Herbicidal/fungicidal spectrum screening
SNAr Methodology Development
Steric hindrance at C4‑Cl
Reactivity and selectivity comparison
Physicochemical Fine‑Tuning
Branching‑dependent lipophilicity
logP and permeability profiling
Quote Request

Request a Quote for 2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.